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Compound of Interest

Compound Name: Dregeoside A11

Cat. No.: B12320010

In-Depth Technical Guide to Dregeoside All

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dregeoside All is a naturally occurring pregnane glycoside isolated from the plant Dregea
volubilis. This technical guide provides a comprehensive overview of the known physical,
chemical, and biological properties of Dregeoside A1l. While detailed experimental data
remains limited in publicly accessible literature, this document consolidates the available
information, focusing on its chemical identity and potential as a cytotoxic agent. This guide is
intended to serve as a foundational resource for researchers investigating the therapeutic
potential of Dregeoside A1l and other related pregnane glycosides.

Chemical and Physical Properties

Dregeoside All is a complex steroid glycoside. The following table summarizes its key
chemical and physical properties based on available data.
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Property Value Source
Molecular Formula Cs5Hss022 [1]
Molecular Weight 1101.29 g/mol [1]
Appearance Solid powder [2]
CAS Number 89020-11-1 [1]
. >98% (as commercially

Purity ]

available)

- Soluble in DMSO, Pyridine,

Solubility

Methanol, Ethanol
Storage Store at -20°C

Note: Specific experimental data for properties such as melting point, boiling point, and density
are not readily available in the surveyed literature. The boiling point is predicted to be
1026.1+65.0 °C and the density is predicted to be 1.32+0.1 g/cm3 .

Spectral Data

Detailed spectral data for Dregeoside All, including 1H NMR, 13C NMR, and mass
spectrometry, are not available in the public domain. The structural elucidation of Dregeoside
A11 was first reported in a 1983 publication by Yoshimura et al., which is not widely accessible.
Researchers seeking to confirm the identity of Dregeoside A1l should refer to this original
publication or perform their own spectroscopic analysis.

Biological Activity

The primary biological activity reported for Dregeoside A1l and other related compounds
isolated from Dregea volubilis is antitumor or cytotoxic activity.

Antitumor Activity

The initial report on Dregeoside A1l by Yoshimura and colleagues in 1983 identified it as a
new antitumor-active glycoside. This suggests that Dregeoside A1l possesses cytotoxic
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properties against cancer cells. However, specific details regarding the cell lines tested, IC50
values, and the mechanism of action were not available in the reviewed literature.

Other pregnane glycosides isolated from Dregea volubilis, such as Dregeoside Apl and
Dregeoside A01, have also been reported to exhibit antitumor activity. This supports the
potential of this class of compounds in cancer research.

Experimental Protocols

Detailed experimental protocols for the isolation, purification, and biological evaluation of
Dregeoside A1l are not extensively documented in recent, accessible literature. The
foundational methods are described in the original 1983 publication. However, a general
workflow for the isolation and analysis of compounds from Dregea volubilis can be outlined.

General Isolation and Purification Workflow

The following diagram illustrates a typical workflow for the isolation of pregnane glycosides
from plant material.
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General Workflow for Isolation of Dregeoside A11
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Caption: A generalized workflow for the isolation and purification of Dregeoside A11l.

Potential Sighaling Pathways in Antitumor Activity
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While the specific signaling pathways affected by Dregeoside A1l have not been elucidated,
the cytotoxic nature of related compounds suggests potential involvement in apoptosis
induction.

Hypothetical Apoptosis Induction Pathway

The diagram below depicts a hypothetical signaling pathway through which a cytotoxic
compound like Dregeoside A1l might induce apoptosis in cancer cells. This is a generalized
model and requires experimental validation for Dregeoside Al1l.
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Hypothetical Apoptosis Pathway for Dregeoside A1l
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Caption: A potential signaling pathway for Dregeoside All-induced apoptosis.

Conclusion and Future Directions

Dregeoside All is a pregnane glycoside with reported antitumor activity. However, a
significant gap exists in the publicly available scientific literature regarding its detailed physical
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and chemical properties, as well as its precise biological mechanism of action. Future research
should focus on:

e Re-isolation and full spectroscopic characterization of Dregeoside A1l to provide
comprehensive and publicly accessible data.

 In-depth evaluation of its cytotoxic activity against a panel of human cancer cell lines.

» Elucidation of the molecular mechanism of action, including the identification of its cellular
targets and the signaling pathways it modulates.

¢ Preclinical evaluation in animal models to assess its therapeutic potential and toxicity profile.

This technical guide serves as a starting point for researchers interested in exploring the
potential of Dregeoside A1l as a novel therapeutic agent. The information provided, though
limited, highlights the need for further investigation into this and other related natural products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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